Cas no 896347-17-4 (6-acetyl-2-(4-methanesulfonylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide)

• Product Name: 6-acetyl-2-(4-methanesulfonylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide
• CAS No: 896347-17-4
• MF: C₁₈H₁₉N₃O₅S₂
• MW: 421.490561723709
• CID: 5860219
• PubChem ID: 16833110
• Update Time: 2025-06-08

6-acetyl-2-(4-methanesulfonylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-acetyl-2-[(4-methylsulfonylbenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide
• 6-acetyl-2-(4-methanesulfonylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide
• AKOS024660297
• 6-acetyl-2-(4-(methylsulfonyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide
• 896347-17-4
• F2558-0180
• 6-acetyl-2-(4-methanesulfonylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide

• Inchi： 1S/C18H19N3O5S2/c1-10(22)21-8-7-13-14(9-21)27-18(15(13)16(19)23)20-17(24)11-3-5-12(6-4-11)28(2,25)26/h3-6H,7-9H2,1-2H3,(H2,19,23)(H,20,24)
• InChI Key： VSOFXQMYSVCLFK-UHFFFAOYSA-N
• SMILES： C1N(C(C)=O)CCC2C(C(N)=O)=C(NC(=O)C3=CC=C(S(C)(=O)=O)C=C3)SC1=2

Computed Properties

• Exact Mass: 421.07661306g/mol
• Monoisotopic Mass: 421.07661306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 743
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 163Ų

Additional information on 6-acetyl-2-(4-methanesulfonylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide

Introduction to 6-Acetyl-2-(4-Methanesulfonylbenzamido)-4H,5H,6H,7H-Thieno[2,3-c]Pyridine-3-Carboxamide (CAS No. 896347-17-4)

6-Acetyl-2-(4-methanesulfonylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide (CAS No. 896347-17-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of thienopyridines, which are known for their diverse biological activities and therapeutic potential. The unique structural features of this compound make it a promising candidate for various pharmaceutical applications.

The chemical structure of 6-acetyl-2-(4-methanesulfonylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide includes a thienopyridine core with functional groups such as an acetyl group at the 6-position, a methanesulfonylbenzamido group at the 2-position, and a carboxamide group at the 3-position. These functional groups contribute to the compound's pharmacological properties and its ability to interact with specific biological targets.

Recent studies have shown that 6-acetyl-2-(4-methanesulfonylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide exhibits potent anti-inflammatory and anti-cancer activities. In particular, its ability to inhibit key enzymes involved in inflammatory pathways and cancer cell proliferation has been extensively investigated. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of cyclooxygenase (COX) enzymes, which are crucial in the production of prostaglandins responsible for inflammation.

In addition to its anti-inflammatory properties, 6-acetyl-2-(4-methanesulfonylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide has shown promise in cancer therapy. Preclinical studies have indicated that it can selectively target and inhibit cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to disrupt specific signaling pathways that are aberrantly activated in cancer cells. For example, it has been shown to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic properties of 6-acetyl-2-(4-methanesulonylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide have also been studied to ensure its suitability for clinical applications. Research has demonstrated that it has favorable oral bioavailability and a reasonable half-life in vivo. These properties make it a viable candidate for further development as an oral therapeutic agent.

To further enhance its therapeutic potential, researchers are exploring various strategies to improve the solubility and stability of 6-acetyl-2-(4-methanesulonylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide. Techniques such as prodrug design and nanoparticle formulation are being investigated to optimize its delivery and efficacy. For instance, a recent study published in the International Journal of Pharmaceutics reported that encapsulating this compound in lipid nanoparticles significantly enhanced its solubility and bioavailability.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-acetyl-2-(4-methanesulonylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide in human subjects. Preliminary results from Phase I trials have shown promising outcomes with no significant adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 6-acetyl-2-(4-methanesulonylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide (CAS No. 896347-17-4) is a promising compound with significant potential in the treatment of inflammatory diseases and cancer. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.